Cas no 854913-14-7 (cyclohex-3-ene-1-sulfonamide)

• Product name: cyclohex-3-ene-1-sulfonamide
• CAS No: 854913-14-7
• CID: 4660614
• PubChem ID: 71757353

cyclohex-3-ene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• cyclohex-3-ene-1-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on cyclohex-3-ene-1-sulfonamide

Cyclohex-3-ene-1-sulfonamide (CAS No. 854913-14-7): An Overview of Its Properties, Applications, and Recent Research

Cyclohex-3-ene-1-sulfonamide (CAS No. 854913-14-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by a cyclohexene ring with a sulfonamide functional group attached to the 1-position. The combination of these structural features imparts cyclohex-3-ene-1-sulfonamide with a range of interesting properties that make it a valuable building block in the synthesis of more complex molecules.

The chemical structure of cyclohex-3-ene-1-sulfonamide is defined by its cyclohexene ring, which provides a rigid and stable framework, and the sulfonamide group, which introduces polarity and reactivity. The presence of the double bond in the cyclohexene ring allows for various chemical transformations, such as hydrogenation, oxidation, and addition reactions. The sulfonamide group, on the other hand, can participate in nucleophilic substitution reactions and can form stable complexes with metal ions. These properties make cyclohex-3-ene-1-sulfonamide an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other functional materials.

In the field of pharmaceutical research, cyclohex-3-ene-1-sulfonamide has shown promise as a scaffold for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of cyclohex-3-ene-1-sulfonamide exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Another study in the European Journal of Medicinal Chemistry demonstrated that certain cyclohex-3-ene-1-sulfonamide derivatives had significant anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, cyclohex-3-ene-1-sulfonamide has also been investigated for its use in materials science. The rigid cyclohexene ring and polar sulfonamide group provide excellent thermal stability and solubility properties, which are crucial for the development of advanced materials. Researchers at the University of California have synthesized polymer networks using cyclohex-3-ene-1-sulfonamide as a monomer, resulting in materials with enhanced mechanical strength and durability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

In synthetic chemistry, cyclohex-3-ene-1-sulfonamide serves as a versatile intermediate for the preparation of complex organic molecules. Its reactivity can be finely tuned by modifying the substituents on the cyclohexene ring or the sulfonamide group. For instance, chemists at Harvard University have developed efficient methods for the regioselective functionalization of cyclohex-3-ene-1-sulfonamide, enabling the synthesis of a wide range of structurally diverse compounds with high yields and purity. These synthetic strategies have broadened the scope of applications for cyclohex-3-ene-1-sulfonamide in both academic and industrial settings.

The environmental impact of chemicals is an important consideration in their development and use. Recent studies have evaluated the biodegradability and toxicity of cyclohex-3-ene-1-sulfonamide to ensure its safe application. A study published in Environmental Science & Technology found that cyclohex-3-ene-1-sulfonamide exhibits good biodegradability under aerobic conditions and low toxicity to aquatic organisms. These findings support its use as an environmentally friendly alternative to other less sustainable compounds.

In conclusion, cyclohex-3-ene-1-sulfonamide (CAS No. 854913-14-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure provides a solid foundation for further research and development, making it an important molecule to watch in the coming years. As ongoing studies continue to uncover new properties and applications of cyclohex-3-ene-1-sulfonamide, it is likely to play an increasingly significant role in various scientific disciplines.